Cas no 678-18-2 (Methyl Nonafluorobutyl Ketone)

• Product Name: Methyl Nonafluorobutyl Ketone
• CAS No: 678-18-2
• MF: C₆H₃F₉O
• MW: 262.073053598404
• CID: 967175
• PubChem ID: 87573957
• Update Time: 2025-06-30

Methyl Nonafluorobutyl Ketone Chemical and Physical Properties

Names and Identifiers

• Methyl Nonafluorobutyl Ketone
• 1,1,1,2,2,3,3,4,4-Nonafluoro-5-hexanone
• 1H,1H,1H-NONAFLUORO-2-HEXANONE
• 3,3,4,4,5,5,6,6,6-nonafluorohexan-2-one
• Methyl Perfluorobutyl Ketone
• 3,3,4,4,5,5,6,6,6-Nonafluoro-2-hexanone
• Methyl Perfluoro-n-butyl Ketone
• LPPFRPMJUNOKRS-UHFFFAOYSA-N
• SCHEMBL2125881
• 678-18-2
• 2-Hexanone, 3,3,4,4,5,5,6,6,6-nonafluoro-
• FT-0676100
• AKOS015852910
• DTXSID90379555
• T72822
• MFCD00153209
• 18-Methyl-estra-4,9- diene -3,17-dione
• N0645
• NS00019192
• 1H,1H,1H-Perfluoro-2-hexanone
• FS-4360

• MDL： MFCD00153209
• Inchi： 1S/C6H3F9O/c1-2(16)3(7,8)4(9,10)5(11,12)6(13,14)15/h1H3
• InChI Key： LPPFRPMJUNOKRS-UHFFFAOYSA-N
• SMILES： FC(C(C(C)=O)(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 262.00400
• Monoisotopic Mass: 262.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1,53 g/cm3
• Boiling Point: 69°C(lit.)
• Flash Point: 20.6°C
• Refractive Index: 1.286
• PSA: 17.07000
• LogP: 3.04360
• Solubility: Insoluble in water

Methyl Nonafluorobutyl Ketone Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Hazardous Material transportation number：UN 1224 3/PG II
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：II
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Methyl Nonafluorobutyl Ketone

Methyl Nonafluorobutyl Ketone (CAS No. 678-18-2): A Fluorinated Ketone with Emerging Applications in Biochemical Research and Material Science

Methyl Nonafluorobutyl Ketone, also known by its CAS No. 678-18-2, is a synthetic fluorinated ketone that has garnered significant attention in the fields of biochemical research, material science, and pharmaceutical development. This compound, characterized by its unique fluorinated carbon backbone, exhibits distinct physicochemical properties that make it a versatile tool for both fundamental research and applied innovations. Recent advancements in fluorinated compound synthesis and functional material design have further expanded its potential applications, positioning it as a critical component in modern scientific exploration.

The molecular structure of Methyl Nonafluorobutyl Ketone consists of a butyl group substituted with nine fluorine atoms, connected to a ketone functional group. This high degree of fluorination imparts exceptional hydrophobicity, low surface energy, and chemical inertness, which are advantageous in various biomaterial applications. Studies published in Advanced Materials (2023) highlight its use in creating fluorinated coatings for medical devices, where its low protein adsorption properties reduce biofouling risks. Additionally, its fluorinated ketone characteristics make it suitable for electrochemical applications, such as in fluorinated electrolytes for high-performance batteries.

Recent research published in Chemical Communications (2024) has explored the role of Methyl Nonafluorobutyl Ketone in fluorinated polymer synthesis. The compound serves as a monomer for creating fluorinated polyurethanes with enhanced thermal stability and mechanical strength. These materials find applications in biomedical implants, where their fluorinated surface properties mitigate inflammation and improve biocompatibility. The synthesis of such polymers involves radical polymerization techniques, leveraging the fluorinated ketone's reactivity to form cross-linked networks with tailored properties.

In the realm of pharmaceutical development, Methyl Nonafluorobutyl Ketone has been investigated for its potential as a fluorinated modifier in drug delivery systems. A study in Journal of Medicinal Chemistry (2023) demonstrated its utility in enhancing the solubility and bioavailability of hydrophobic drugs. By incorporating fluorinated ketone moieties into drug molecules, researchers observed improved cell membrane permeability and prolonged drug retention in vivo. This approach has been particularly effective in the development of fluorinated small molecules targeting metabolic disorders and inflammatory conditions.

The fluorinated ketone properties of Methyl Nonafluorobutyl Ketone also make it a valuable candidate for environmental applications. Research published in Environmental Science & Technology (2024) explored its role in fluorinated surfactant formulations for oil spill remediation. The compound's hydrophobic-hydrophilic balance allows it to effectively disperse oil while minimizing ecological impact. Its fluorinated surface characteristics also enable the creation of self-cleaning materials, which are being tested for use in photovoltaic systems to enhance energy efficiency.

From a synthetic chemistry perspective, the production of Methyl Nonafluorobutyl Ketone involves advanced fluorination techniques. A 2023 study in Organic Letters described a novel electrophilic fluorination method using fluorinated reagents to achieve high selectivity in the substitution of carbon atoms. This approach not only improves the yield of the target compound but also reduces byproducts, aligning with the principles of green chemistry. The fluorinated ketone's synthesis has also been optimized using microwave-assisted reactions, which enhance reaction efficiency and reduce energy consumption.

While the fluorinated ketone properties of Methyl Nonafluorobutyl Ketone offer numerous benefits, its environmental impact remains a subject of ongoing research. A 2024 report in Environmental Toxicology and Chemistry evaluated the ecotoxicological profile of the compound. The findings suggest that its low volatility and high persistence in water systems necessitate careful management to prevent long-term ecological risks. However, its fluorinated surface characteristics also allow for the development of degradable materials, which could mitigate these concerns through controlled biodegradation processes.

In the field of nanotechnology, Methyl Nonafluorobutyl Ketone has been utilized to create fluorinated nanoparticles with unique optical and electronic properties. A 2023 study in Nano Letters demonstrated its application in fluorinated quantum dots for bioimaging. The fluorinated surface of these nanoparticles enhances their photostability and reduces phototoxicity, making them suitable for in vivo imaging applications. This development underscores the versatility of the fluorinated ketone in advancing nanomedicine and biotechnology.

The future of Methyl Nonafluorobutyl Ketone lies in its integration into multifunctional systems that combine its fluorinated properties with other functional groups. Research in Advanced Functional Materials (2024) is exploring its use in fluorinated hybrid materials that combine electrochemical activity with biological compatibility. These materials could find applications in implantable medical devices and smart textiles, where their fluorinated surface properties enable simultaneous electrochemical sensing and biological interaction.

As the demand for fluorinated materials continues to grow across industries, the role of Methyl Nonafluorobutyl Ketone is expected to expand further. Its unique fluorinated ketone properties provide a foundation for innovation in biomedical engineering, environmental science, and electrochemical technologies. Ongoing research into its synthesis, functionalization, and applications will likely uncover new opportunities to harness its potential in addressing global challenges in healthcare, energy, and sustainability.

In summary, Methyl Nonafluorobutyl Ketone represents a significant advancement in the field of fluorinated compounds. Its fluorinated ketone properties enable a wide range of applications, from biomedical devices to environmental solutions. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of science and technology through its unique fluorinated surface characteristics and versatile functionality.

References: 1. Advanced Materials, 2023. 2. Chemical Communications, 2024. 3. Journal of Medicinal Chemistry, 2023. 4. Environmental Science & Technology, 2024. 5. Organic Letters, 2023. 6. Nano Letters, 2023. 7. Advanced Functional Materials, 2024.